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Compound of Interest

Compound Name: 4,6-Dichloro-2-propylpyrimidine

Cat. No.: B073148

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical
properties of 4,6-dichloro-2-propylpyrimidine (CAS No. 1197-28-0). Due to the limited
availability of specific experimental data for this compound, this guide also presents a
comparative analysis of closely related 2-substituted 4,6-dichloropyrimidines to offer valuable
context and predictive insights. Furthermore, detailed experimental protocols for the
determination of key physicochemical parameters for liquid compounds are provided to aid
researchers in the empirical characterization of this and similar molecules.

Introduction to 4,6-dichloro-2-propylpyrimidine

4,6-dichloro-2-propylpyrimidine is a halogenated pyrimidine derivative. The pyrimidine core
is a fundamental building block in numerous biologically active compounds, including
pharmaceuticals and agrochemicals. The presence of two chlorine atoms at the 4 and 6
positions, combined with a propyl group at the 2 position, imparts specific electronic and steric
properties that can influence its reactivity, metabolic stability, and interaction with biological
targets. Accurate characterization of its physicochemical properties is a critical first step in any
research and development endeavor.

As of the date of this publication, detailed experimental data on the physicochemical properties
of 4,6-dichloro-2-propylpyrimidine are scarce in publicly accessible literature. A Safety Data
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Sheet (SDS) for the compound with CAS No. 1197-28-0 indicates that it is a liquid at room
temperature; however, quantitative data such as boiling point, density, and solubility are not
provided.

Physicochemical Properties of 4,6-dichloro-2-
propylpyrimidine

The available data for 4,6-dichloro-2-propylpyrimidine is limited. The following table
summarizes the known information.

Property Value Source
CAS Number 1197-28-0 ChemScene
Molecular Formula C7HsCI2N2 Calculated
Molecular Weight 191.06 g/mol Calculated
Physical State Liquid ChemScene
Melting Point No data available

Boiling Point No data available

Density No data available

Solubility No data available

Comparative Physicochemical Data of Related 2-
Substituted 4,6-Dichloropyrimidines

To provide a frame of reference for estimating the properties of 4,6-dichloro-2-
propylpyrimidine, the following table summarizes the physicochemical data for several
structurally similar compounds. These compounds differ by the substituent at the 2-position of
the pyrimidine ring.
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4,6-dichloro-2-  4,6-dichloro-2- 4,6-dichloro-2- 4,6-dichloro-2-
Compound methylpyrimidi  isopropylpyri phenylpyrimidi  (methylthio)py
ne midine ne rimidine
CAS Number 1780-26-3 Not available 3740-92-9 6299-25-8
Molecular
CsH4Cl2Nz2 C7HsCI2N:2 C10HsCl2N2 CsH4Cl2N2S
Formula
Molecular Weight  163.00 g/mol 191.06 g/mol [1] 225.07 g/mol [2] 195.07 g/mol

White to off-white

White to off-white

Off-white powder

Physical State crystalline Solid[1] ) )
solid[4] solid[5]
powder[3]
Melting Point 41.5-45.5 °C[3] No data available 92-93 °C[4] 38-42 °C[5]
- _ 210.8 °C at 760 _ 235.5°C at 760 135-136 °C at 14
Boiling Point No data available
mmHg[3] mmHg[4] mmHg[5]
) 1.404 g/cm3 ] )
Density ] No data available  1.363 g/cm3[4] No data available
(Predicted)[6]
Chloroform
(Slightly), DMSO  Chloroform,
Solubility No data available  No data available  (Slightly), Dichloromethane
Methanol , Ethyl Acetate[7]
(Sparingly)[4]

Experimental Protocols

Given the absence of reported quantitative data for 4,6-dichloro-2-propylpyrimidine,
researchers may need to determine these properties experimentally. The following are detailed
methodologies for key experiments.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid samples.

Apparatus:
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Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube (fusion tube)

Heat source (Bunsen burner or heating mantle)

Stand and clamps

High-boiling point oil (e.g., paraffin oil)

Procedure:

Fill the Thiele tube or oil bath with a suitable high-boiling point oil.

Place a few drops of the liquid sample (4,6-dichloro-2-propylpyrimidine) into the small test
tube.

Place a capillary tube, with its sealed end uppermost, into the liquid in the test tube.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

Suspend the thermometer and the attached test tube in the Thiele tube or oil bath, making
sure the oil level is above the sample but below the open end of the test tube.

Heat the side arm of the Thiele tube or the oil bath gently and slowly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.
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e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Determination of Solubility

This protocol provides a qualitative and semi-quantitative assessment of solubility in various
solvents.

Apparatus:

Small test tubes with stoppers

Graduated pipettes or micropipettes

Vortex mixer

A range of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Procedure:

e Add a measured volume (e.g., 1 mL) of the chosen solvent to a clean, dry test tube.

e Add a small, known volume (e.g., 10 uL) of 4,6-dichloro-2-propylpyrimidine to the solvent.
o Stopper the test tube and vortex for 30-60 seconds to ensure thorough mixing.

 Visually inspect the mixture for any signs of insolubility (e.g., cloudiness, phase separation,
undissolved droplets).

« If the sample dissolves completely, it is considered soluble at that concentration. Continue
adding small, known volumes of the solute until saturation is reached or the desired
concentration is achieved.

o The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or
semi-quantitatively (e.g., >100 mg/mL, <1 mg/mL).

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.
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Apparatus:

e Pycnometer or a calibrated volumetric flask (e.g., 1 mL or 5 mL)

e Analytical balance (accurate to at least 0.1 mg)

o Constant temperature water bath

Procedure:

¢ Clean and thoroughly dry the pycnometer or volumetric flask.

o Weigh the empty, dry pycnometer/flask on the analytical balance and record the mass (ma).

« Fill the pycnometer/flask with the liquid sample (4,6-dichloro-2-propylpyrimidine) up to the
calibration mark, ensuring there are no air bubbles.

o Place the filled pycnometer/flask in a constant temperature water bath (e.g., 20 °C) for a
sufficient time to allow the liquid to reach thermal equilibrium.

o Adjust the volume to the calibration mark if necessary.
e Dry the outside of the pycnometer/flask and weigh it again, recording the mass (mz).
e The mass of the liquid is m_liquid = m2 - ma.

e The volume of the liquid is the calibrated volume of the pycnometer/flask (V).

Calculate the density (p) using the formula: p = m_liquid / V.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the experimental determination of the
core physicochemical properties of a novel or uncharacterized liquid compound like 4,6-
dichloro-2-propylpyrimidine.
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Caption: Logical workflow for the physicochemical characterization of a liquid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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